Cas no 946209-63-8 (N'-(2-chlorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 946209-63-8
• MF: C₂₀H₂₂ClN₃O₂
• MW: 371.860583782196
• CID: 5845728
• PubChem ID: 16837382
• Update Time: 2025-07-14

N'-(2-chlorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• F2271-0367
• VU0490648-1
• AKOS024634971
• N1-(2-chlorophenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• 946209-63-8
• N'-(2-chlorophenyl)-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• N'-(2-chlorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

• Inchi： 1S/C20H22ClN3O2/c1-24-12-4-5-15-13-14(8-9-18(15)24)10-11-22-19(25)20(26)23-17-7-3-2-6-16(17)21/h2-3,6-9,13H,4-5,10-12H2,1H3,(H,22,25)(H,23,26)
• InChI Key： IIEJXTFWVMAAQJ-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2C)(=O)C(NC1=CC=CC=C1Cl)=O

Computed Properties

• Exact Mass: 371.1400546g/mol
• Monoisotopic Mass: 371.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-(2-chlorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Comprehensive Overview of N'-(2-chlorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946209-63-8)

In the realm of organic chemistry and pharmaceutical research, N'-(2-chlorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946209-63-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, is often explored for its role in drug discovery and development. Researchers are particularly interested in its tetrahydroquinoline moiety, which is a common scaffold in bioactive molecules targeting neurological and inflammatory pathways.

The compound's CAS No. 946209-63-8 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial research. Its chlorophenyl and ethylethanediamide groups contribute to its versatility, making it a candidate for studying receptor interactions and enzyme inhibition. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as machine learning models increasingly rely on well-annotated chemical libraries for predictive analytics.

One of the most searched questions in this domain is: "What are the potential therapeutic applications of tetrahydroquinoline derivatives?" This reflects the growing curiosity about the pharmacological relevance of N'-(2-chlorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide. Preliminary studies suggest its relevance in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating conditions like chronic pain and metabolic disorders.

From a synthetic chemistry perspective, the compound's 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl subunit offers a fascinating case study for structure-activity relationship (SAR) analyses. Researchers frequently investigate how subtle modifications to this core structure can enhance binding affinity or reduce off-target effects. Such inquiries align with the broader industry focus on precision medicine and personalized therapeutics, which dominate current scientific discourse.

Environmental and green chemistry considerations also play a role in the compound's profile. With increasing regulatory scrutiny on chemical synthesis, scientists are exploring sustainable methods to produce N'-(2-chlorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide with minimal waste. This aligns with the popular search query: "How can synthetic chemistry reduce its environmental footprint?"—a testament to the intersection of science and sustainability.

In summary, N'-(2-chlorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946209-63-8) represents a compelling subject for multidisciplinary research. Its structural complexity, coupled with its potential applications in drug discovery and molecular biology, ensures its continued relevance in both academic and industrial settings. As the scientific community delves deeper into computational chemistry and high-throughput screening, compounds like this will remain at the forefront of innovation.